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Compound of Interest

Compound Name: Nisoldipine-d6

Cat. No.: B3025812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial landscape for

Nisoldipine-d6, a critical internal standard for the accurate quantification of the calcium

channel blocker Nisoldipine in research and preclinical studies. This document offers a detailed

comparison of commercial suppliers, guidance on selection, and a foundational experimental

protocol for its use in liquid chromatography-mass spectrometry (LC-MS/MS) applications.

Commercial Supplier Landscape for Nisoldipine-d6
The procurement of high-quality, reliable deuterated standards is paramount for the integrity of

quantitative bioanalytical studies. Several reputable chemical suppliers offer Nisoldipine-d6 for

research purposes. The following table summarizes key quantitative data from prominent

vendors to facilitate an informed selection process.
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Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD)

Cayman

Chemical
1285910-03-3

≥99% deuterated

forms (d1-d6)[1]

1 mg, 5 mg, 10

mg
Inquire

MedChemExpres

s
HY-114009S >98%

1 mg, 5 mg, 10

mg

$1090 (for 1 mg)

[2]

CP Lab Safety C20H18D6N2O6
99%+ deuterated

forms (d1-d6)[3]
1 mg[3] Inquire

Simson Pharma N270005
Custom

Synthesis
Custom Inquire

LGC Standards
TRC-H950802-

1MG
Not specified 1 mg, 10 mg Inquire

Veeprho DVE001443 Not specified Inquire Inquire

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information and to request a Certificate of Analysis (CoA).

Workflow for Selecting a Nisoldipine-d6 Supplier
The selection of an appropriate supplier for Nisoldipine-d6 should be a systematic process

based on several critical factors beyond just the price. The following diagram illustrates a

logical workflow to guide researchers in this process.
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Caption: A logical workflow for the selection of a commercial Nisoldipine-d6 supplier.

Foundational Experimental Protocol: Use of
Nisoldipine-d6 as an Internal Standard in LC-MS/MS
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Nisoldipine-d6 is primarily utilized as an internal standard (IS) in analytical methods to correct

for variability in sample preparation and instrument response. Its stable isotope-labeled nature

ensures that it co-elutes with the unlabeled analyte (Nisoldipine) and exhibits similar ionization

efficiency, leading to more accurate and precise quantification.

I. Materials and Reagents
Nisoldipine-d6 (from selected supplier)

Nisoldipine analytical standard

HPLC-grade methanol, acetonitrile, and water

Formic acid or ammonium acetate (for mobile phase modification)

Biological matrix (e.g., plasma, serum, tissue homogenate)

Solid-phase extraction (SPE) cartridges or protein precipitation reagents

II. Preparation of Stock and Working Solutions
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Nisoldipine and

Nisoldipine-d6 in methanol to prepare individual stock solutions.

Working Standard Solutions: Serially dilute the Nisoldipine stock solution with

methanol:water (1:1, v/v) to prepare a series of calibration standards at desired

concentrations.

Internal Standard Working Solution: Dilute the Nisoldipine-d6 stock solution with the same

diluent to a final concentration appropriate for spiking into all samples (calibration standards,

quality controls, and unknown samples).

III. Sample Preparation (Protein Precipitation Example)
To 100 µL of the biological matrix, add 10 µL of the Nisoldipine-d6 internal standard working

solution.

Vortex briefly.
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Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at >10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

IV. LC-MS/MS Instrumentation and Conditions
(Illustrative)

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to achieve separation of Nisoldipine from matrix components.

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Mass Spectrometry (MS):

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Nisoldipine: Q1/Q3 transition (e.g., m/z 389.2 -> 315.1)

Nisoldipine-d6: Q1/Q3 transition (e.g., m/z 395.2 -> 321.1)
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Optimize instrument parameters such as declustering potential, collision energy, and cell

exit potential for both analytes.

V. Data Analysis
Construct a calibration curve by plotting the peak area ratio of Nisoldipine to Nisoldipine-d6
against the concentration of the calibration standards.

Determine the concentration of Nisoldipine in unknown samples by interpolating their peak

area ratios from the calibration curve.

Signaling Pathway of Nisoldipine
Nisoldipine functions as a calcium channel blocker, specifically targeting L-type calcium

channels. The following diagram illustrates its mechanism of action.
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Caption: Mechanism of action of Nisoldipine as an L-type calcium channel blocker.

This technical guide provides a foundational resource for researchers sourcing and utilizing

Nisoldipine-d6. For specific applications, further optimization of experimental protocols is

recommended. Always refer to the supplier's Certificate of Analysis for detailed information on

the specific lot of material procured.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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